2-(5-Amino-3-(trifluoromethyl)pyridin-2-yl)-2-methylpropanenitrile

• Molecular Formula: C10H10F3N3
• Molecular Weight: 229.20 g/mol
• IUPAC Name: 2-[5-amino-3-(trifluoromethyl)pyridin-2-yl]-2-methylpropanenitrile
• InChI: InChI=1S/C10H10F3N3/c1-9(2,5-14)8-7(10(11,12)13)3-6(15)4-16-8/h3-4H,15H2,1-2H3
• InChI Key: ZGSWHWNQDZCZRH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C#N)C1=C(C=C(C=N1)N)C(F)(F)F

Description

2-(5-Amino-3-(trifluoromethyl)pyridin-2-yl)-2-methylpropanenitrile is a useful research compound. Its molecular formula is C10H10F3N3 and its molecular weight is 229.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Tin(II) chloride dihydrate (449 mg, 1.991 mmol) was added to a solution of 2-methyl-2-(5-nitro-3-(trifluoromethyl)pyridin-2-yl)propanenitrile (129 mg, 0.498 mmol) in EA (15 mL). The mixture was at 60° C. for 4 h. Then the solution was adjusted to pH=8-9 with 2N NaOH. The combined organic extract was washed with brine, dried over MgSO4, filtered and concentrated. The crude material was purified by preparative HPLC (MeCN/H2O as eluants, basic condition) to yield a white solid of 2-(5-amino-3-(trifluoromethyl)pyridin-2-yl)-2-methylpropanenitrile (46.48 mg, 0.203 mmol, 40.7% yield). TLC (PE/EA=1:1, Rf=0.3): 1H NMR (400 MHz, DMSO-d6) δ 8.04-8.17 (m, 1H), 7.31 (d, J=2.43 Hz, 1H), 5.97 (s, 2H), 1.70 (s, 6H); ES-LCMS m/z 230.1 (M+H).